2-Chloro-4-[(2-methylphenyl)sulfamoyl]benzoic acid

• IUPAC Name: 2-chloro-4-[(2-methylphenyl)sulfamoyl]benzoic acid
• InChI: InChI=1S/C14H12ClNO4S/c1-9-4-2-3-5-13(9)16-21(19,20)10-6-7-11(14(17)18)12(15)8-10/h2-8,16H,1H3,(H,17,18)
• InChI Key: BGPAPKWJZXKZCC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NS(=O)(=O)C2=CC(=C(C=C2)C(=O)O)Cl
• Molecular Formula: C14H12ClNO4S
• Molecular Weight: 325.8 g/mol

Description

2-Chloro-4-[(2-methylphenyl)sulfamoyl]benzoic acid is a chemical compound that belongs to the class of sulfonamide drugs. It is also known as Mefenamic acid, which is a nonsteroidal anti-inflammatory drug (NSAID) used for the treatment of mild to moderate pain, inflammation, and fever.

Mechanism of Action

2-Chloro-4-[(2-methylphenyl)sulfamoyl]benzoic acid works by inhibiting the synthesis of prostaglandins. Prostaglandins are hormone-like substances that are produced in response to injury or inflammation. They are responsible for causing pain, inflammation, and fever. By inhibiting the synthesis of prostaglandins, 2-Chloro-4-[(2-methylphenyl)sulfamoyl]benzoic acid reduces pain, inflammation, and fever.
Biochemical and Physiological Effects:
2-Chloro-4-[(2-methylphenyl)sulfamoyl]benzoic acid has several biochemical and physiological effects. It works by inhibiting the synthesis of prostaglandins, which are responsible for causing pain, inflammation, and fever. It also has antiplatelet effects, which means that it can reduce the risk of blood clots. Additionally, it can cause gastrointestinal side effects, including stomach upset, nausea, and diarrhea.

Advantages and Limitations for Lab Experiments

2-Chloro-4-[(2-methylphenyl)sulfamoyl]benzoic acid has several advantages for lab experiments. It is readily available and can be synthesized easily. It has also been extensively studied and has a well-established mechanism of action. However, it also has some limitations. It can cause gastrointestinal side effects, which can affect the results of some experiments. Additionally, it may not be suitable for use in experiments that require a drug with a specific mechanism of action.

Future Directions

There are several future directions for the research of 2-Chloro-4-[(2-methylphenyl)sulfamoyl]benzoic acid. Some of these include:
1. Investigating its potential use in cancer treatment: 2-Chloro-4-[(2-methylphenyl)sulfamoyl]benzoic acid has been shown to have anticancer properties. Further research could investigate its potential use in cancer treatment.
2. Developing new formulations: New formulations of 2-Chloro-4-[(2-methylphenyl)sulfamoyl]benzoic acid could be developed to reduce its gastrointestinal side effects.
3. Investigating its effects on other biological systems: Further research could investigate the effects of 2-Chloro-4-[(2-methylphenyl)sulfamoyl]benzoic acid on other biological systems, such as the immune system and the cardiovascular system.
4. Investigating its potential use in combination with other drugs: 2-Chloro-4-[(2-methylphenyl)sulfamoyl]benzoic acid could be investigated for its potential use in combination with other drugs to enhance its effectiveness or reduce its side effects.
In conclusion, 2-Chloro-4-[(2-methylphenyl)sulfamoyl]benzoic acid is a chemical compound that has been extensively studied for its anti-inflammatory and analgesic properties. It works by inhibiting the synthesis of prostaglandins and has several biochemical and physiological effects. While it has some limitations, it has several advantages for lab experiments and has several potential future directions for research.

Synthesis Methods

The synthesis of 2-Chloro-4-[(2-methylphenyl)sulfamoyl]benzoic acid involves the reaction of 2-chlorobenzoic acid with 2-methylaniline in the presence of sulfuric acid. The resulting product is then treated with chlorosulfonic acid to form the sulfonamide group. The final product is obtained by neutralizing the reaction mixture with sodium hydroxide.

Scientific Research Applications

2-Chloro-4-[(2-methylphenyl)sulfamoyl]benzoic acid has been extensively studied for its anti-inflammatory and analgesic properties. It has been used in various scientific research studies to investigate its effects on different biological systems. Some of the research applications of 2-Chloro-4-[(2-methylphenyl)sulfamoyl]benzoic acid include:
1. Pain Management: 2-Chloro-4-[(2-methylphenyl)sulfamoyl]benzoic acid has been used in several studies to investigate its effectiveness in managing pain. It has been shown to be effective in reducing pain associated with various conditions, including menstrual cramps, dental pain, and postoperative pain.
2. Inflammation: 2-Chloro-4-[(2-methylphenyl)sulfamoyl]benzoic acid has been shown to have anti-inflammatory properties. It works by inhibiting the synthesis of prostaglandins, which are responsible for causing inflammation in the body.
3. Cancer Research: 2-Chloro-4-[(2-methylphenyl)sulfamoyl]benzoic acid has been studied for its potential use in cancer treatment. It has been shown to have anticancer properties and can inhibit the growth of cancer cells.